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For Researchers, Scientists, and Drug Development Professionals

Abstract
6-Fluorosalicylic acid (CAS No. 67531-86-6), a fluorinated derivative of salicylic acid, has

emerged as a compound of interest for its potential applications as a key intermediate in the

synthesis of pharmaceuticals and agrochemicals.[1] This technical guide provides a

comprehensive overview of the discovery and history of 6-Fluorosalicylic acid, with a focus on

its synthesis, physicochemical properties, and spectroscopic data. Detailed experimental

protocols for its preparation are provided, along with a summary of its known characteristics.

While its biological activities are not yet extensively documented in peer-reviewed literature, its

structural similarity to other bioactive salicylic acid derivatives suggests potential for future

exploration in drug discovery and development.

Discovery and History
The documented history of 6-Fluorosalicylic acid is relatively recent. A key milestone in its

formal recognition is a 2011 patent (CN102320960A), which describes a preparation method

for the compound and explicitly states that it is a "novel compound which is not recorded in

existing literature".[2] This suggests that while the molecule may have been known

conceptually, its practical synthesis and characterization were not widely reported until this

time. The patent highlights its potential as a "very useful intermediate in the aspects of drugs,

pesticides, and the like".[2]
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Subsequent research and commercial availability have solidified its place as a building block in

organic synthesis. A notable study on the conformational analysis of 6-fluorosalicylic acid has

provided deeper insights into its structural properties and intramolecular interactions, further

contributing to the understanding of this molecule.[3]

Physicochemical Properties
6-Fluorosalicylic acid, also known as 2-Fluoro-6-hydroxybenzoic acid, is a white to light

yellow crystalline powder.[1] Its key physical and chemical properties are summarized in the

table below.

Property Value Reference

CAS Number 67531-86-6 [1]

Molecular Formula C₇H₅FO₃ [1]

Molecular Weight 156.11 g/mol [1]

Melting Point 162 - 166 °C [1]

Appearance
White to light yellow to light

orange powder to crystal
[1]

Purity ≥ 98% (GC) [1]

Synonyms
2-Fluoro-6-hydroxybenzoic

acid
[1]

Synthesis of 6-Fluorosalicylic Acid
The primary route for the synthesis of 6-Fluorosalicylic acid, as detailed in the patent literature,

involves the hydrolysis of 2,6-difluorobenzonitrile.[2] Below are the detailed experimental

protocols from two key patents.

Experimental Protocol from CN102320960A
This patent describes a two-step process involving the formation of a sodium 2,6-

difluorobenzoate solution followed by a pressurized reaction to yield 6-fluorosalicylic acid.[2]
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Step 1: Preparation of Sodium 2,6-difluorobenzoate solution

To a 1L flask, add 139g of 2,6-difluorobenzonitrile, 100g of sodium hydroxide, and 500g of

water.[2]

Heat the mixture to reflux and maintain for 3 hours to obtain a sodium 2,6-difluorobenzoate

solution.[2]

Step 2: Synthesis of 6-Fluorosalicylic acid

Transfer the sodium 2,6-difluorobenzoate solution into a pressure autoclave.[2]

Heat the solution to 150 °C and maintain for 5 hours, with the pressure controlled at 0.25

MPa.[2]

After cooling, pour the reaction solution into a beaker and adjust the pH to 2-3 with

hydrochloric acid, which will cause a white solid to precipitate.[2]

Perform suction filtration to collect the solid.[2]

Wash the solid with cold water and then dry it.[2]

Recrystallize the crude product from 300ml of toluene to obtain white crystals of 6-

fluorosalicylic acid.[2]

Quantitative Data:

Yield: 80g[2]

Synthesis Workflow Diagram
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Synthesis Workflow of 6-Fluorosalicylic Acid

Step 1: Hydrolysis

Step 2: Nucleophilic Substitution & Purification

2,6-Difluorobenzonitrile

Reflux (3h)

NaOH + H₂O

Sodium 2,6-difluorobenzoate solution

Pressurized Reaction
(150°C, 0.25 MPa, 5h)

Acidification (HCl, pH 2-3)

Precipitation & Filtration

Washing & Drying

Recrystallization (Toluene)

6-Fluorosalicylic Acid

Click to download full resolution via product page

Caption: Synthesis workflow for 6-Fluorosalicylic acid from 2,6-difluorobenzonitrile.
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Spectroscopic Data
The structural characterization of 6-Fluorosalicylic acid is supported by various spectroscopic

techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The 1H NMR spectrum of 6-Fluorosalicylic acid (in DMSO-d6) provides key information about

the proton environments in the molecule.[4]

Chemical Shift
(ppm)

Multiplicity Integration Assignment

Data not explicitly

provided in search

results

Note: While the availability of an NMR spectrum is confirmed, specific peak assignments were

not detailed in the provided search results. A full analysis would require direct examination of

the spectral data.

A study on the conformational analysis of 6-fluorosalicylic acid utilized HETCOR NMR

spectroscopy in benzene-d6 solution to detect a small but detectable correlation between 19F

and 1H(OOC), indicating an intramolecular F···H(OOC) hydrogen bond in one of its major

conformers.[3]

Infrared (IR) Spectroscopy
The ATR-IR spectrum of 6-Fluorosalicylic acid shows characteristic absorption bands

corresponding to its functional groups.[5]

Wavenumber (cm⁻¹) Assignment

Data not explicitly provided in search results

Note: While the availability of an IR spectrum is confirmed, specific peak assignments were not

detailed in the provided search results.
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Potential Applications and Future Outlook
Currently, 6-Fluorosalicylic acid is primarily positioned as a valuable intermediate in organic

synthesis.[1][6] Its potential applications, as suggested by chemical suppliers and the initial

patent, lie in the following areas:

Pharmaceutical Development: As a building block for the synthesis of more complex active

pharmaceutical ingredients (APIs), particularly anti-inflammatory and analgesic medications.

[1] The fluorine atom can enhance properties such as lipophilicity and metabolic stability.

Agrochemicals: In the formulation of herbicides and fungicides, where fluorinated

compounds often exhibit enhanced efficacy.[1]

Material Science: For the development of novel materials, leveraging its unique chemical

properties.[1]

It is important to note that while these applications are proposed, there is a lack of extensive

published research detailing the use of 6-Fluorosalicylic acid in specific drug development

pipelines or biological signaling pathway studies. Future research is needed to fully elucidate

its biological activity and validate its potential in these areas.

Conclusion
The discovery and formal documentation of 6-Fluorosalicylic acid are a relatively recent

development, with key synthetic methods being established in the early 2010s. While its history

is short, its availability has opened up new possibilities for its use as a versatile intermediate in

various fields of chemical synthesis. The detailed synthetic protocols and spectroscopic data

presented in this guide provide a solid foundation for researchers and scientists working with

this compound. The exploration of its biological properties remains a promising area for future

investigation, which could unlock its full potential in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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